Cas no 596125-09-6 (Benzamide, 2-chloro-N-[(3-phenyl-5-isoxazolyl)methyl]-)

• Product Name: Benzamide, 2-chloro-N-[(3-phenyl-5-isoxazolyl)methyl]-
• CAS No: 596125-09-6
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 1615819
• Update Time: 2024-09-12

Benzamide, 2-chloro-N-[(3-phenyl-5-isoxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[(3-phenyl-5-isoxazolyl)methyl]-

• Inchi： 1S/C17H13ClN2O2/c18-15-9-5-4-8-14(15)17(21)19-11-13-10-16(20-22-13)12-6-2-1-3-7-12/h1-10H,11H2,(H,19,21)
• InChI Key： ZRUZZRIXTDICFC-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=CC=C2)C=1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 312.06669

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 541.7±50.0 °C(Predicted)
• PSA: 55.13
• pka: 12.63±0.46(Predicted)